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For researchers, scientists, and drug development professionals, the selection of appropriate
materials is paramount to experimental success. This guide provides a quantitative comparison
of the magnetostrictive properties of Ferroxdure and Terfenol-D, offering supporting data and
detailed experimental methodologies to inform material selection for applications requiring
magneto-mechanical actuation.

Introduction

Magnetostriction is a property of ferromagnetic materials that causes them to change their
shape or dimensions in response to a magnetic field. This effect is crucial in the design of
sensors, actuators, and other transducers. Two materials often considered for such
applications, albeit with vastly different magnetostrictive performance, are Ferroxdure, a type
of hard ferrite, and Terfenol-D, a rare-earth iron alloy. This guide presents a side-by-side
guantitative analysis of their key magnetostrictive and physical properties.

Quantitative Data Comparison

The magnetostrictive properties of Terfenol-D and Ferroxdure differ by orders of magnitude, a
critical consideration for any application leveraging this phenomenon. Terfenol-D is renowned
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for its giant magnetostriction, while Ferroxdure, a ceramic permanent magnet, exhibits

negligible magnetostriction, a property not typically specified in its material data sheets due to

its primary application as a static magnetic field source.

Property

Terfenol-D

Ferroxdure (Typical Values
for Hard Ferrites)

Magnetostriction Coefficient (A)

~1500 - 2000 ppm (parts per
million)[1]

Negligible, not typically
specified. For comparison, soft
ferrites like Mn-Zn ferrite
exhibit magnetostriction of

~1.2 ppm.

Composition

Tbo.3Dyo.7Fe2

BaFe12019 or SrFe12019

Material Type

Rare-earth iron alloy

Sintered ceramic (hard ferrite)

Young's Modulus 25 - 35 GPa ~150 GPa
Curie Temperature ~380 °C ~450 °C
Density ~9.25 g/cm?3 ~5.0 g/cm?3

Primary Application

Actuators, sensors,

transducers

Permanent magnets

Experimental Protocols: Measuring

Magnetostriction

A standard and widely adopted method for quantifying the magnetostriction of a material is the
strain gauge technique. This method directly measures the change in length of a material

sample when subjected to a magnetic field.

Strain Gauge Measurement Protocol

1. Sample Preparation:

» A sample of the material to be tested (Terfenol-D or Ferroxdure) is prepared with a uniform

and well-defined geometry, typically a rod or a rectangular bar.
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The surface of the sample is cleaned and prepared for the application of a strain gauge.

. Strain Gauge Application:

A resistive strain gauge is carefully bonded to the surface of the sample using a suitable
adhesive. The gauge is oriented to measure strain along the desired axis, usually parallel to
the direction of the applied magnetic field.

. Wheatstone Bridge Configuration:

The strain gauge is connected to a Wheatstone bridge circuit. This circuit is highly sensitive
to small changes in resistance, which will occur when the strain gauge is stretched or
compressed along with the material sample.

For temperature compensation, a second, identical strain gauge (a "dummy" gauge) is often
placed on an identical, non-magnetostrictive material sample located in the same thermal
environment but shielded from the magnetic field. This dummy gauge is also incorporated
into the Wheatstone bridge to cancel out any resistance changes due to temperature
fluctuations.

. Application of Magnetic Field:

The material sample with the attached strain gauge is placed within a solenoid or between
the poles of an electromagnet, which is capable of generating a controlled and uniform
magnetic field.

A power supply is used to apply a varying current to the solenoid, thereby generating a
changing magnetic field.

. Data Acquisition:

As the magnetic field is applied and varied, the material sample undergoes magnetostriction,
causing a change in the resistance of the strain gauge.

The output voltage from the Wheatstone bridge, which is proportional to the change in
resistance and therefore to the strain, is measured using a data acquisition system.
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e The strength of the applied magnetic field is simultaneously measured using a Hall probe or
by calculating it from the current applied to the solenoid.

6. Calculation of Magnetostriction:
e The measured strain () is plotted against the applied magnetic field (H).

o The magnetostriction coefficient (A) is calculated as the fractional change in length (AL/Lo),
where AL is the change in length and Lo is the original length of the sample. The strain
measured by the gauge is equal to this fractional change in length.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the strain gauge method for measuring
magnetostriction.

Data Acquisition

Sample Preparation Measurement Setup

Prepare Material Sample H Bond Strain Gauge }»——»‘ Connect to Wheatstone Bridge }—»‘ Position in Magnetic Field }»——»{ Apply & Vary Magnetic Field

Click to download full resolution via product page

Caption: Experimental workflow for magnetostriction measurement.

Conclusion

The quantitative analysis clearly demonstrates that Terfenol-D is a "giant" magnetostrictive
material, exhibiting a strain several orders of magnitude greater than that of hard ferrites like
Ferroxdure. For applications requiring significant and precisely controlled mechanical
deformation in response to a magnetic field, such as in high-performance actuators and
sensors, Terfenol-D is the superior choice. Conversely, Ferroxdure's primary utility lies in its
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ability to provide a strong, static magnetic field as a permanent magnet, with its
magnetostrictive effects being largely insignificant for most practical purposes. This guide
provides the foundational data and experimental context necessary for researchers and
professionals to make informed decisions when selecting between these two distinct magnetic
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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